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Compound of Interest

Compound Name: 2-METHYLTHIAN-4-ONE

CAS No.: 38486-20-3

Cat. No.: B7968704

Get Quote

Executive Summary & Structural Logic
2-Methylthian-4-one represents a "privileged scaffold" in medicinal chemistry, offering a

bioisostere for 2-methylpiperidin-4-one and 3-methylcyclohexan-4-one. Its utility lies in the dual-

reactivity profile:

The C4-Carbonyl: A handle for sp3-rich library generation via reductive amination, Grignard

addition, or olefination.

The S1-Sulfur: A "tunable" polarity switch. Oxidation to sulfoxides (

) or sulfones (

) dramatically alters lipophilicity (LogP) and hydrogen-bond accepting capability without
changing the carbon skeleton.

Stereochemical Imperative: The 2-methyl group creates a chiral center that biases the ring

conformation. In the ground state, the thiane ring adopts a chair conformation with the 2-methyl

group preferentially in the equatorial position to minimize 1,3-diaxial interactions. This
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conformational lock dictates the stereochemical outcome of reactions at the C4 position (e.g.,

hydride attacks on the ketone).

Divergent Reactivity Map
The following diagram illustrates the orthogonal modification pathways available for this

scaffold.
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Figure 1: Orthogonal reactivity landscape of 2-methylthian-4-one. Green nodes indicate C4-

functionalization; Red nodes indicate S1-oxidation.

Module A: C4-Functionalization (Reductive
Amination)
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The most common derivatization in drug discovery is the conversion of the ketone to a

secondary or tertiary amine.

Mechanistic Insight: Stereocontrol
The 2-methyl group (equatorial) exerts remote stereocontrol.

Imine Formation: The amine condenses to form the imine/iminium species.[1]

Hydride Delivery: The reducing agent (e.g., borohydride) approaches the

bond.

Small agents (NaBH

, STAB) tend to attack from the axial trajectory (perpendicular to the ring), leading to the
equatorial amine (thermodynamic product).

Result: The major diastereomer is typically the cis-1,3-diequatorial isomer (2-Me and 4-

Amino groups are cis).

Protocol 1: Direct Reductive Amination with STAB
Reagents: Sodium Triacetoxyborohydride (STAB), Acetic Acid (AcOH), 1,2-Dichloroethane

(DCE).

Imine Formation:

Charge a reaction vial with 2-methylthian-4-one (1.0 equiv, e.g., 130 mg, 1 mmol) and

DCE (5 mL).

Add the primary amine (1.1 equiv).

Add AcOH (1.5 equiv). Critical: AcOH catalyzes imine formation and buffers the basicity of

the amine.

Stir at Room Temperature (RT) for 30–60 minutes. (Monitor by LCMS for imine mass).

Reduction:
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Add STAB (1.5 equiv) in a single portion. Note: STAB is milder than NaCNBH

and avoids toxic cyanide byproducts.

Stir at RT for 2–16 hours.

Workup:

Quench with saturated aqueous NaHCO

(gas evolution will occur).

Extract with DCM (

mL).

Dry organics over Na

SO

and concentrate.[2]

Purification:

Flash chromatography (DCM/MeOH/NH

OH). The cis and trans isomers may be separable; the cis-isomer (diequatorial) is usually
the major product and often more polar due to better exposure of the amine lone pair.

Module B: S1-Functionalization (Oxidation)
Modulating the oxidation state of sulfur is a powerful tactic to lower LogP and reduce metabolic

liability (metabolic soft spot).

Mechanistic Insight: Chemo- and Stereoselectivity[3][4]
[5]

Sulfoxide (S=O): Formation creates a new chiral center at Sulfur. Because the lone pair on

sulfur is stereochemically active, you will generate diastereomers (sulfoxide oxygen axial vs.

equatorial).
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Control: Oxidants often approach from the less hindered equatorial face, placing the

oxygen axially (kinetic control), or equilibrate to the equatorial position (thermodynamic).

Sulfone (O=S=O): Achiral at sulfur. Removes the complexity of S-chirality.

Protocol 2: Stepwise Oxidation to Sulfoxide and Sulfone
A. Synthesis of Sulfoxide (Kinetic Control)
Reagent:m-Chloroperbenzoic acid (mCPBA), DCM, -78°C.

Dissolve 2-methylthian-4-one (1.0 equiv) in anhydrous DCM (10 mL/mmol).

Cool to -78°C (Dry ice/acetone bath). Critical: Low temperature prevents over-oxidation to

sulfone.

Add mCPBA (1.0 equiv, 77% max purity) dropwise as a solution in DCM.

Stir at -78°C for 1 hour.

Quench with saturated Na

S

O

(sodium thiosulfate) to destroy peroxides, then NaHCO

.

Result: Mixture of diastereomeric sulfoxides.

B. Synthesis of Sulfone (Thermodynamic/Complete)
Reagent: Oxone® or excess mCPBA/H

O

.

Dissolve substrate in MeOH/H
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O (1:1).

Add Oxone® (Potassium peroxymonosulfate) (2.5 equiv).

Stir at RT for 4 hours.

Filter salts, concentrate MeOH, and extract aqueous residue with EtOAc.

Result: Single sulfone product (S-chirality lost).

Experimental Workflow Visualization
The following flowchart details the decision logic for the Reductive Amination pathway,

highlighting critical checkpoints.
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Figure 2: Step-by-step logic for the reductive amination of 2-methylthian-4-one.
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Quantitative Data Summary
The following table summarizes expected outcomes based on internal standard protocols for

thian-4-one derivatives.

Reaction Type
Reagent
System

Key Product Yield (Typical)
Stereoselectivi
ty (Major)

Reductive

Amination

Amine / STAB /

AcOH

Secondary

Amine
75–90%

cis-1,3-

diequatorial

(Trans to 2-Me)

Oxidation

(Partial)

mCPBA (1.0 eq),

-78°C
Sulfoxide 85–95%

Mixture (approx

3:1 ratio)

Oxidation (Full)
Oxone (2.5 eq),

RT
Sulfone >95% N/A (Achiral at S)

Wittig Reaction

Ph

P=CH

, tBuOK

Exocyclic Alkene 60–75%

Preservation of

2-Me

stereocenter

References
General Reactivity of Tetrahydrothiopyran-4-ones

Title: Synthesis of tetrahydro-4H-thiopyran-4-ones (microreview).
Source:Chemistry of Heterocyclic Compounds, 2016.

URL:[Link]

Oxidation Protocols (Sulfoxide/Sulfone)

Title: Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-

tetrahydro-thiopyran-4-one S-Oxides.[3][4]

Source:Molecules, 2024 (via NCBI PMC).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://link.springer.com/article/10.1007/s10593-017-2001-4
https://www.researchgate.net/figure/Regeneration-of-double-bonds-through-b-elimination-of-sulfoxide-or-sulfone-groups_fig5_379594135
https://pmc.ncbi.nlm.nih.gov/articles/PMC11013284/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7968704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


URL:[Link]

Reductive Amination Standards

Title: Reductive Amination with Sodium Triacetoxyborohydride in 1,2-Dichloroethane.

Source:Journal of Organic Chemistry, 1996 (Abdel-Magid et al.).[1]

URL:[Link]

Stereochemical Considerations in Thianes

Title: Conformational Analysis of Satur
Source:Topics in Stereochemistry (General Reference).

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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